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Compound of Interest

Compound Name: 1-Butanamine, hydrofluoride

Cat. No.: B15484292 Get Quote

For Immediate Reference: Treat 1-Butanamine, Hydrofluoride as an extremely hazardous

waste. Due to its composition from 1-butanamine and hydrofluoric acid, this substance is highly

corrosive, toxic, and flammable. Improper handling can lead to severe health consequences,

including fatal exposure.[1][2][3] This guide provides essential procedural steps for the safe

handling and disposal of 1-Butanamine, Hydrofluoride in a laboratory setting.

Hazard Profile and Physical Properties
1-Butanamine, hydrofluoride is a salt formed from a flammable, corrosive base (1-

butanamine) and an extremely toxic and corrosive acid (hydrofluoric acid). The combined

hazards necessitate stringent safety protocols. The properties of the individual components are

summarized below to inform handling and disposal procedures.
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Property
1-Butanamine (n-
Butylamine)

Hydrofluoric Acid

Appearance Colorless liquid Colorless liquid

Odor Ammonia-like[2] Pungent

CAS Number 109-73-9[2] 7664-39-3[1]

Molecular Formula C4H11N[2] HF

Melting Point -49 °C / -56.2 °F[2] -83 °C

Boiling Point 78 °C / 172.4 °F[2] 20 °C

Flash Point -7 °C / 19.4 °F Not applicable

Specific Gravity 0.740[2] 1.15

Vapor Density 2.5 (Air = 1.0)[2] 1.9 (Air = 1.0)

Hazards

Flammable Liquid (Category

2), Acute Toxicity (Oral,

Dermal, Inhalation - Category

3/4), Skin Corrosion (Category

1A), Serious Eye Damage

(Category 1)[2]

Acute Toxicity (Oral, Dermal,

Inhalation - Category 2), Fatal

if swallowed, in contact with

skin or if inhaled, Causes

severe skin burns and eye

damage[1][3]

Detailed Disposal Protocol
The disposal of 1-Butanamine, hydrofluoride must be managed through a certified hazardous

waste program.[4] Do not attempt to neutralize or dispose of this chemical down the sanitary

sewer.[5]

Step 1: Personal Protective Equipment (PPE) and Safety Precautions

Handling Location: All handling of 1-butanamine, hydrofluoride must be conducted within a

certified chemical fume hood.[2]

Personal Protective Equipment: Wear a full suite of appropriate PPE:
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Gloves: Heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect

gloves for integrity before use.[1]

Eye Protection: Chemical splash goggles and a face shield are mandatory.[1]

Body Protection: A chemically resistant apron or lab coat.[1]

Respiratory Protection: Required if vapors or aerosols are generated.[1]

Emergency Preparedness: Ensure an emergency eyewash station and safety shower are

immediately accessible. Have a hydrofluoric acid (HF) exposure kit with calcium gluconate

gel readily available.

Step 2: Waste Collection and Container Selection

Container Material: Use a chemically compatible container designed for hazardous liquids.

Crucially, do not use glass containers, as hydrofluoric acid can etch glass.[4] High-density

polyethylene (HDPE) or other compatible plastic containers are recommended.

Container Condition: The container must be in good condition, with no leaks or damage, and

must have a tightly sealing cap.[4]

Waste Segregation: Do not mix 1-butanamine, hydrofluoride waste with any other waste

streams.[4] Incompatible materials to avoid include oxidizers, acids, and bases.[6]

Step 3: Labeling and Storage

Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE" and the

full chemical name: "1-Butanamine, hydrofluoride".[4] Include the approximate

concentration and quantity.

Storage:

Store the sealed container in a designated Satellite Accumulation Area (SAA).[7]

Ensure the storage area is well-ventilated, secure, and away from heat or ignition sources.

[6]
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Provide secondary containment (e.g., a chemical-resistant bin) to catch any potential

leaks.[7]

Segregate the container from incompatible chemicals, particularly strong acids, bases,

and oxidizers.[7]

Step 4: Arranging for Disposal

Contact Environmental Health & Safety (EHS): Do not dispose of this material yourself.

Contact your institution's Environmental Health & Safety (EHS) or a licensed chemical waste

disposal company to schedule a pickup.[4]

Documentation: Complete all required hazardous waste pickup forms, accurately detailing

the contents of the container.[4]

Logical Workflow for Disposal
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Preparation Phase

Waste Handling Phase

Storage & Disposal Phase

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

Work Inside a Chemical Fume Hood
CRITICAL:

HF Exposure Kit (Calcium Gluconate)
MUST Be Available

Select Appropriate Waste Container
(HDPE, No Glass)

Proceed to Handling

Transfer Waste to Container

Securely Cap the Container

Label Container:
'HAZARDOUS WASTE

1-Butanamine, hydrofluoride'

Proceed to Storage

Store in Designated Satellite Accumulation Area
(Segregated, Secondary Containment)

Contact EHS for Waste Pickup

Complete Hazardous Waste Manifest

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Butanamine, hydrofluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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